Cas no 2137535-68-1 (5-(3-Methylcyclohexyl)piperidine-3-carbaldehyde)

• Product Name: 5-(3-Methylcyclohexyl)piperidine-3-carbaldehyde
• CAS No: 2137535-68-1
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 6587453
• PubChem ID: 165861487
• Update Time: 2025-07-19

5-(3-Methylcyclohexyl)piperidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylcyclohexyl)piperidine-3-carbaldehyde
• 2137535-68-1
• EN300-722252
• 5-(3-Methylcyclohexyl)piperidine-3-carbaldehyde

• Inchi： 1S/C13H23NO/c1-10-3-2-4-12(5-10)13-6-11(9-15)7-14-8-13/h9-14H,2-8H2,1H3
• InChI Key： RZUFXHCRLDSXLN-UHFFFAOYSA-N
• SMILES： O=CC1CNCC(C1)C1CCCC(C)C1

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Additional information on 5-(3-Methylcyclohexyl)piperidine-3-carbaldehyde

Introduction to 5-(3-Methylcyclohexyl)piperidine-3-carbaldehyde (CAS No. 2137535-68-1)

5-(3-Methylcyclohexyl)piperidine-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2137535-68-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, which is well-documented for its versatile applications in drug development due to its structural flexibility and ability to interact with biological targets. The presence of a formyl group at the 3-position and a 3-methylcyclohexyl substituent enhances its pharmacological potential, making it a valuable intermediate in the synthesis of novel therapeutic agents.

The structure of 5-(3-Methylcyclohexyl)piperidine-3-carbaldehyde features a piperidine ring, which is a six-membered heterocyclic amine containing one nitrogen atom. This nitrogen atom can form hydrogen bonds and coordinate with metal ions, contributing to the compound's binding affinity for various biological receptors. The 3-methylcyclohexyl side chain provides steric hindrance and lipophilicity, which can influence the compound's solubility and permeability across biological membranes. The aldehyde group (–CHO) at the 3-position of the piperidine ring is particularly noteworthy, as it serves as a reactive site for further functionalization through condensation reactions, such as Schiff base formation or oxidation processes.

In recent years, there has been growing interest in exploring the pharmacological properties of piperidine derivatives, including 5-(3-Methylcyclohexyl)piperidine-3-carbaldehyde. Research has demonstrated that modifications to the piperidine core can significantly alter the biological activity of these compounds. For instance, studies have shown that certain piperidine derivatives exhibit potent activity against neurological disorders, such as Parkinson's disease and epilepsy, by modulating neurotransmitter receptor activity. The unique structural features of 5-(3-Methylcyclohexyl)piperidine-3-carbaldehyde make it a promising candidate for further investigation in this context.

One of the most compelling aspects of 5-(3-Methylcyclohexyl)piperidine-3-carbaldehyde is its potential as a building block in drug discovery. The formyl group at the 3-position allows for facile introduction of various functional groups through condensation reactions with amines, alcohols, or hydrazines, leading to the formation of diverse derivatives. These derivatives can then be screened for biological activity against a range of targets, including enzymes and receptors involved in metabolic diseases, infectious diseases, and cancer. The lipophilic nature of the 3-methylcyclohexyl substituent also suggests that this compound may have favorable pharmacokinetic properties, such as improved oral bioavailability and tissue distribution.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for 5-(3-Methylcyclohexyl)piperidine-3-carbaldehyde. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct complex piperidine scaffolds with high enantioselectivity. These methods not only improve yield but also reduce waste, aligning with green chemistry principles. The availability of high-purity CAS No. 2137535-68-1 samples ensures that researchers can conduct rigorous experiments without concerns about impurities affecting their results.

The biological activity of 5-(3-Methylcyclohexyl)piperidine-3-carbaldehyde has been explored in several preclinical studies. Initial findings suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and pain signaling. For example, studies have shown that related piperidine derivatives can modulate cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis. Additionally, the compound's ability to interact with ion channels has been investigated, with some evidence suggesting potential applications in treating cardiovascular diseases.

In addition to its pharmacological potential, 5-(3-Methylcyclohexyl)piperidine-3-carbaldehyde has applications in materials science and chemical synthesis. Its unique reactivity allows it to serve as a precursor for more complex molecules, including polymers and specialty chemicals. Researchers have explored its use in generating chiral auxiliaries and ligands for asymmetric catalysis, where precise control over molecular handedness is crucial for pharmaceutical applications.

The synthesis of 5-(3-Methylcyclohexyl)piperidine-3-carbaldehyde typically involves multi-step organic transformations starting from readily available precursors. A common route includes the formation of a piperidine ring followed by functionalization at the 3-position with an aldehyde group. Recent innovations in synthetic methodologies have focused on optimizing reaction conditions to minimize byproducts and improve overall efficiency. For instance, microwave-assisted synthesis has been employed to accelerate certain steps while maintaining high yields.

The safety profile of CAS No. 2137535-68-1 is an important consideration for researchers handling this compound. While it does not pose significant acute toxicity risks under standard laboratory conditions, appropriate personal protective equipment (PPE) should always be used when handling organic compounds. Storage conditions should also be carefully monitored to prevent degradation or unwanted side reactions.

Future research directions for 5-(3-Methylcyclohexyl)piperidine-3-carbaldehyde include exploring its role in drug development through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers can gain insights into how structural features influence biological activity. Additionally, computational modeling techniques are being increasingly used to predict binding affinities and optimize lead compounds before experimental validation.

In conclusion,5-(3-Methylcyclohexyl)piperidine-3-carbaldehyde represents a fascinating compound with broad applications in pharmaceutical chemistry and beyond. Its unique structural features make it a valuable intermediate for synthesizing novel drugs targeting various diseases. As research continues to uncover new therapeutic possibilities,CAS No. 2137535-68-1 will undoubtedly play an important role in advancing medicinal chemistry and improving human health.